Cas no 138-23-8 (Propanoic acid,2-methyl-, 3,7-dimethyl-7-octen-1-yl ester)

• Product Name: Propanoic acid,2-methyl-, 3,7-dimethyl-7-octen-1-yl ester
• CAS No: 138-23-8
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 142990
• PubChem ID: 61085
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, 3,7-dimethyl-7-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 3,7-dimethyl-7-octen-1-yl ester
• 3,7-dimethyloct-7-enyl 2-methylpropanoate
• RHODINYL ISOBUTYRATE
• 3,7-Dimethyl-7-octen-1-yl 2-methylpropionate
• 3,7-Dimethyl-7-octen-1-yl isobutyrate
• 3,7-Dimethyl-7-octenyl 2-methylpropanoate
• 3,7-Dimethyloct-7-enyl isobutyrate
• EINECS 205-318-5
• Isobutyric acid,3,7-dimethyl-7-octenyl ester
• PROPANOIC ACID,2-METHYL-,3,7-DIMETHYL-7-OCTENYL ESTER
• Rhodinyl 2-methylpropanoate
• FEMA 2313
• CITRONELLYL ISOBUTYRATE
• CITRONELLYL 2-METHYLPROPIONATE
• 3,7-Dimethyloct-7-enylisobutyrat
• 3,7-DIMETHYL-6-OCTEN-1-YL ISOBUTYRATE
• 6-OCTEN-1-OL, 3,7-DIMETHYL:ISOBUTYRATE
• 3,7-DIMETHYL-6-OCTEN-1-YL-2-METHYL PROPANOATE
• 2-Methylpropanoic acid 3,7-dimethyl-7-octenyl ester
• Rhodinyl isobutyrate, (+/-)-
• DTXSID40861798
• (+/-)-rhodinyl isobutyrate
• PROPANOIC ACID, 2-METHYL-, 3,7-DIMETHYL-7-OCTENYL ESTER
• 138-23-8
• LMFA07011013
• Propanoic acid, 2-methyl-, 3,7-dimethyl-7-octen-1-yl ester
• 2,6-Dimethyl-1-octen-8-yl isobutyrate
• Isobutyric acid, 3,7-dimethyl-7-octenyl ester
• SCHEMBL3504497
• FEMA 2983
• NS00013176
• 3,7-dimethyloct-7-en-1-yl 2-methylpropanoate
• UNII-MPU705W90M
• MPU705W90M
• CHEBI:171861
• Q27284164

• Inchi： 1S/C14H26O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h12-13H,1,6-10H2,2-5H3
• InChI Key： KHCGLDOOFYZQKU-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)CCC(C)CCCC(=C)C

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.875 g/mL at 25 °C(lit.)
• Boiling Point: 253 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.442(lit.)
• PSA: 26.30000
• LogP: 3.95820
• FEMA: 2983 | RHODINYL ISOBUTYRATE

Propanoic acid,2-methyl-, 3,7-dimethyl-7-octen-1-yl ester Security Information

• WGK Germany：2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters